Cas no 1058453-49-8 (N-1-(oxolane-2-carbonyl)-2,3-dihydro-1H-indol-6-yl-4-phenyloxane-4-carboxamide)

• Product Name: N-1-(oxolane-2-carbonyl)-2,3-dihydro-1H-indol-6-yl-4-phenyloxane-4-carboxamide
• CAS No: 1058453-49-8
• MF: C₂₅H₂₈N₂O₄
• MW: 420.500826835632
• CID: 6424092
• PubChem ID: 44042458
• Update Time: 2025-10-20

N-1-(oxolane-2-carbonyl)-2,3-dihydro-1H-indol-6-yl-4-phenyloxane-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-1-(oxolane-2-carbonyl)-2,3-dihydro-1H-indol-6-yl-4-phenyloxane-4-carboxamide
• F5098-0717
• N-[1-(oxolane-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]-4-phenyloxane-4-carboxamide
• AKOS024498156
• 4-phenyl-N-(1-(tetrahydrofuran-2-carbonyl)indolin-6-yl)tetrahydro-2H-pyran-4-carboxamide
• 1058453-49-8
• N-[1-(oxolane-2-carbonyl)-2,3-dihydroindol-6-yl]-4-phenyloxane-4-carboxamide

• Inchi： 1S/C25H28N2O4/c28-23(22-7-4-14-31-22)27-13-10-18-8-9-20(17-21(18)27)26-24(29)25(11-15-30-16-12-25)19-5-2-1-3-6-19/h1-3,5-6,8-9,17,22H,4,7,10-16H2,(H,26,29)
• InChI Key： LVCNDSAOXJTOEE-UHFFFAOYSA-N
• SMILES： O1CCC(C(NC2C=CC3CCN(C(C4CCCO4)=O)C=3C=2)=O)(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 420.20490738g/mol
• Monoisotopic Mass: 420.20490738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 656
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 67.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on N-1-(oxolane-2-carbonyl)-2,3-dihydro-1H-indol-6-yl-4-phenyloxane-4-carboxamide

N-(Oxolane-2-carbonyl)-2,3-dihydro-1H-indol-6-yl-N'-4-(phenyl)oxane-4-carboxamide: A Comprehensive Overview

The compound with CAS No. 1058453-49-8, named N-(oxolane-2-carbonyl)-2,3-dihydro-1H-indol-6-yl-N'-4-(phenyl)oxane-4-carboxamide, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of extensive research in recent years.

Structural Analysis and Key Features

The molecular structure of N-(oxolane-2-carbonyl)-2,3-dihydro-1H-indol is characterized by a fused bicyclic system comprising an indole ring and a tetrahydrofuran (THF) moiety. The indole ring, a heterocyclic structure with nitrogen at position 1 and a five-membered aromatic ring fused to a six-membered ring, contributes to the compound's stability and reactivity. The THF group introduces additional flexibility and electronic properties, enhancing the molecule's versatility in chemical reactions.

Synthesis and Chemical Properties

Recent advancements in synthetic chemistry have enabled the efficient synthesis of N-(oxolane-2-carbonyl)-2,3-dihydroindole derivatives through multi-component reactions and catalytic processes. These methods have significantly improved the yield and purity of the compound, making it more accessible for further studies. The compound exhibits moderate solubility in organic solvents and demonstrates thermal stability up to 150°C under inert conditions.

Biological Activity and Applications

Emerging research highlights the biological activity of N-(oxolane derivatives) in various therapeutic areas. Studies have shown that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in inflammatory pathways. Additionally, its ability to modulate cellular signaling pathways makes it a promising candidate for cancer therapy.

Safety and Environmental Impact

Preliminary safety assessments indicate that N-(oxolane derivatives) are generally well-tolerated at therapeutic doses. However, further toxicological studies are required to fully understand their long-term effects. From an environmental perspective, the compound demonstrates moderate biodegradability under aerobic conditions, aligning with current eco-friendly standards.

Conclusion

In summary, N-(oxolane derivatives) represent a class of compounds with immense potential in drug discovery and materials science. Ongoing research continues to unravel their full spectrum of applications, positioning them as key players in future innovations across multiple disciplines.